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Compound of Interest

Compound Name: 2-Tert-butyl-4-octylphenol

Cat. No.: B15179188 Get Quote

Application Note: 2-tert-butyl-4-octylphenol in
Pharmaceutical Manufacturing
Subject: Assessment of 2-tert-butyl-4-octylphenol as a Pharmaceutical Intermediate

Introduction
This document addresses the potential application of 2-tert-butyl-4-octylphenol as an

intermediate in the synthesis of active pharmaceutical ingredients (APIs). A comprehensive

review of scientific literature and patent databases was conducted to gather information

regarding its use, synthesis protocols, and relevant quantitative data.

Finding Summary: Based on extensive searches, there is no publicly available evidence to

support the use of 2-tert-butyl-4-octylphenol as an intermediate in pharmaceutical

manufacturing. No specific drugs, synthesis pathways, or experimental protocols involving this

compound in a pharmaceutical context were identified.

The following sections provide information on closely related alkylated phenols to offer context

on this class of compounds and to highlight potential reasons for the absence of 2-tert-butyl-4-
octylphenol in pharmaceutical applications.
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While no data exists for 2-tert-butyl-4-octylphenol, information is available for the isomeric

compound 4-tert-octylphenol and the related compound 2,4-di-tert-butylphenol.

4-tert-Octylphenol
4-tert-Octylphenol is a high-production-volume chemical primarily used as an intermediate in

the manufacturing of phenolic resins and octylphenol ethoxylates.[1] It is synthesized through

the reaction of phenol with di-isobutene.

Toxicological Profile: A significant concern with 4-tert-octylphenol is its established endocrine-

disrupting activity, acting as a weak estrogen. It has been shown to have toxic effects on

aquatic organisms and may cause skin irritation and serious eye damage.[1][2][3] Due to these

toxicological properties, its use in applications with direct human contact, such as

pharmaceuticals, is highly unlikely.

2,4-di-tert-butylphenol
2,4-di-tert-butylphenol is another alkylated phenol used as an intermediate for antioxidants, UV

stabilizers, and has been mentioned in the context of synthesizing complex pharmaceutical

APIs.[4] It is typically synthesized via the alkylation of phenol with isobutylene.[4]

Synthesis of Related Alkylated Phenols
The general synthesis of alkylated phenols involves the Friedel-Crafts alkylation of phenol with

an appropriate alkene in the presence of an acid catalyst.

General Experimental Workflow for Alkylation of Phenol
The following diagram illustrates a generalized workflow for the synthesis of alkylated phenols,

which would be the likely method for producing 2-tert-butyl-4-octylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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